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Compound of Interest

Compound Name: m-Chlorophenylbiguanide

Cat. No.: B1675964 Get Quote

Essential Safety and Handling Guide for m-
Chlorophenylbiguanide
This guide provides critical safety and logistical information for handling m-
Chlorophenylbiguanide hydrochloride (CAS Number: 2113-05-5), a potent and selective 5-

HT3 receptor agonist used in laboratory research.[1][2][3][4] Adherence to these procedures is

essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification
m-Chlorophenylbiguanide hydrochloride is classified as a hazardous substance.[5] It is

crucial to understand its potential effects to handle it safely.

GHS Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Signal Word: Warning[6]
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Hazard Class Category Statement

Skin Irritation 2 Causes skin irritation.[5]

Eye Irritation 2A
Causes serious eye irritation.

[5]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling m-
Chlorophenylbiguanide to minimize exposure and ensure personal safety.

Protection Type Equipment Specification Guidelines and Remarks

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Must comply with European

standard EN 166 or equivalent.

[7]

Skin Protection
Chemical-resistant gloves

(e.g., Viton™).

Gloves should be inspected

before use and comply with

standard BS EN 374:2003.[6]

[8] Wash and dry hands

thoroughly after handling.[8]

Protective, long-sleeved

clothing.

Wear suitable protective

clothing to prevent skin

contact.[7][8]

Respiratory Protection
Not required under normal use

with adequate ventilation.

If dust is generated or

ventilation is insufficient, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[6][7]

Operational Plans: Handling and Storage
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Proper handling and storage are critical to maintaining the integrity of the compound and the

safety of the laboratory environment.

Engineering Controls:

Work in a well-ventilated area.[8]

Use a chemical fume hood for all procedures.[8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][8]

Safe Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn.

Avoid Contamination: Keep away from foodstuffs, beverages, and feed.[5] Do not eat, drink,

or smoke in the handling area.[6]

Minimize Exposure: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6] Prevent

contact with eyes, skin, and clothing.[6][8] Avoid prolonged or repeated exposure.[5][8]

Hygiene: Immediately remove all soiled and contaminated clothing.[5] Wash hands before

breaks and at the end of work.[5]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[6][7]

Keep the container tightly closed.[5][6][7]

The product may be air-sensitive; store under an inert atmosphere.[7]

For specific storage temperature conditions, refer to the manufacturer's certificate of

analysis.[6]

Emergency and First Aid Procedures
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Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Type First Aid Measures

Inhalation

Move the person to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing stops, provide artificial

respiration. Seek medical attention.[8]

Skin Contact

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes.[6][8]

Remove contaminated clothing and wash it

before reuse.[6][8] If skin irritation persists, seek

medical advice.[6]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes, also

under the eyelids.[6][8] Remove contact lenses

if present and easy to do.[6] Continue rinsing. If

eye irritation persists, seek medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor for medical

advice.[6]

Disposal Plan
m-Chlorophenylbiguanide and its containers must be disposed of as hazardous waste in

accordance with official regulations.

Disposal Guidelines:

Do not dispose of together with household garbage.[5]

Do not allow the product to reach the sewage system or ground water.[5]

Dispose of contents and containers at an approved waste disposal plant.[6][7]
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Uncleaned packaging must also be disposed of according to official regulations.[5]

Procedural Workflow for Safe Handling
The following diagram illustrates the essential steps for the safe handling of m-
Chlorophenylbiguanide, from initial preparation to final disposal.
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Safe Handling Workflow: m-Chlorophenylbiguanide

1. Preparation
- Don PPE

- Verify fume hood function

2. Handling
- Weigh/handle in fume hood

- Avoid dust generation

3. Storage
- Tightly sealed container
- Cool, dry, ventilated area

If not using all material

Emergency:
Spill / Exposure

5. Decontamination
- Clean work surfaces

- Wash hands thoroughly

4a. Spill Cleanup
- Follow SDS protocol

- Wear full PPE

4b. First Aid
- Follow SDS protocol

- Seek medical attention

6. Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Safe handling workflow for m-Chlorophenylbiguanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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